molecular formula C7H15ClN2O B102201 (3-Cyano-2-hydroxypropyl)trimethylammonium chloride CAS No. 18933-33-0

(3-Cyano-2-hydroxypropyl)trimethylammonium chloride

Cat. No.: B102201
CAS No.: 18933-33-0
M. Wt: 143.21 g/mol
InChI Key: ZOYKKWXSDFNANU-UHFFFAOYSA-M
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Description

(3-Cyano-2-hydroxypropyl)trimethylammonium chloride, also known as CHPTAC, is a quaternary ammonium salt which has a wide range of applications in the fields of chemical synthesis and scientific research. This compound has been used in a variety of processes, such as polymerization, emulsification, and catalytic hydrogenation, and has been found to be particularly useful in the production of polymers and surfactants. In addition, CHPTAC has been used in various scientific research applications, including those involving the study of biochemical and physiological effects.

Scientific Research Applications

Optical Resolution

The optical resolution of (3-Cyano-2-hydroxypropyl)trimethylammonium chloride, using N-acetyl-L-glutamic acid as a resolution agent, was studied, achieving an optical purity of 92% and a yield of 37% (Zha Xiao-lin & Sun Yue-sheng, 2005).

Purification Methods

Research has explored the purification of 3-Chloro-2-Hydroxypropyl Trimethylammonium Chloride (CHPTMAC) by extraction with different extractants, significantly reducing the content of specific impurities in the product (Liu Xing, 2012).

Synthesis Processes

Various synthesis methods of 3-chloro-2-hydroxypropyl trimethylammonium chloride (CHPTA) have been introduced, including conventional, water phase, and organic solvent methods. Its applications in fields like petroleum exploit, environmental protection, and papermaking are summarized (Wang Qing-jun, 2006).

Applications in Polysaccharides

Cationic polysaccharides, including those modified with this compound, are widely used in areas like water treatment, papermaking, chemical, food, cosmetic, and petroleum industries. These cationized polysaccharides form hydrogel-like structures, expanding their application range (H. Prado & M. Matulewicz, 2014).

Adsorption Studies

Density functional theory (DFT) calculations were performed to investigate the adsorption mechanism of CHPTA on dry and hydrated montmorillonite (MMT) surfaces. This study provides insights into the design of novel high-performance inhibitors with favorable molecular structures (Zong-xian Yang et al., 2018).

Mechanism of Action

Target of Action

The primary target of (3-Cyano-2-hydroxypropyl)trimethylammonium chloride, also known as D,L-Carnitinenitrile chloride, is cellulose . It acts as a cation-generating agent for cellulose cationization . This compound is also used to synthesize cationic glycogen (Cat Gly) .

Mode of Action

This compound interacts with its targets through a chemical reaction. It is used as a quaternizing agent for the quaternization of N-aryl chitosan derivatives . The quaternization process involves the replacement of a hydrogen atom in the -NH2 group by a quaternary ammonium group, enhancing the compound’s ability to form salts and increasing its solubility in water.

Biochemical Pathways

The compound is involved in the cationization of cellulose and the synthesis of cationic glycogen . These processes are crucial in various industries, including papermaking, textile, water treatment, and daily chemical industry .

Result of Action

The result of the action of this compound is the formation of cationized cellulose and cationic glycogen . These substances have various applications, such as improving the binding of dyes in textiles, acting as binding agents in papermaking, and serving as flocculants in water treatment .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and pH. For instance, the reaction of this compound with cellulose is carried out at a controlled temperature of 40-45°C . Furthermore, the pH of the solution can affect the efficiency of the cationization process .

Safety and Hazards

“(3-Cyano-2-hydroxypropyl)trimethylammonium chloride” is classified as a skin irritant (H315), eye irritant (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .

Biochemical Analysis

Biochemical Properties

It is known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and involves a variety of biochemical processes .

Cellular Effects

(3-Cyano-2-hydroxypropyl)trimethylammonium chloride has been observed to have effects on various types of cells and cellular processes . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is complex. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time . This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways . This includes interactions with enzymes or cofactors, and effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . This includes interactions with transporters or binding proteins, and effects on its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Properties

IUPAC Name

(3-cyano-2-hydroxypropyl)-trimethylazanium;chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H15N2O.ClH/c1-9(2,3)6-7(10)4-5-8;/h7,10H,4,6H2,1-3H3;1H/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOYKKWXSDFNANU-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[N+](C)(C)CC(CC#N)O.[Cl-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H15ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

178.66 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

18933-33-0, 5238-52-8
Record name Carnitinenitrile chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=18933-33-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name DL-Carnitinenitrile chloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005238528
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name NSC16890
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Record name (3-cyano-2-hydroxypropyl)trimethylammonium chloride
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.038.788
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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